Cas no 220634-98-0 (Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-)
220634-98-0 structure
Product Name:Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-
CAS No:220634-98-0
MF:C11H7F9N2S
MW:370.237312555313
CID:1410081
Update Time:2024-08-16
Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-
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- Inchi: 1S/C11H7F9N2S/c12-9(13,14)4-21-8(23)22-7-2-5(10(15,16)17)1-6(3-7)11(18,19)20/h1-3H,4H2,(H2,21,22,23)
- InChI Key: UMCAFNBVRSBLPY-UHFFFAOYSA-N
- SMILES: N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C(NCC(F)(F)F)=S
Computed Properties
- Exact Mass: 370.01871
Experimental Properties
- Density: 1.548±0.06 g/cm3(Predicted)
- Boiling Point: 248.9±50.0 °C(Predicted)
- PSA: 24.06
- pka: 11.27±0.70(Predicted)
Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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